Cas no 1782436-85-4 (2-(dimethoxymethyl)phenylmethanamine)

• Product Name: 2-(dimethoxymethyl)phenylmethanamine
• CAS No: 1782436-85-4
• CID: 4613788
• PubChem ID: 84768463
• Update Time: 2025-10-20

2-(dimethoxymethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(dimethoxymethyl)phenyl]methanamine
• 2-(dimethoxymethyl)phenylmethanamine

Additional information on 2-(dimethoxymethyl)phenylmethanamine

Comprehensive Overview of 2-(Dimethoxymethyl)phenylmethanamine (CAS No. 1782436-85-4): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 2-(dimethoxymethyl)phenylmethanamine (CAS No. 1782436-85-4) has emerged as a compound of significant interest across pharmaceutical and material science sectors. This aromatic amine derivative, characterized by its unique dimethoxymethyl functional group, offers versatile reactivity that aligns with modern demands for sustainable and efficient synthetic pathways. As researchers increasingly explore structure-activity relationships in drug design, this compound’s molecular architecture presents intriguing possibilities for bioactive molecule development.

The structural features of 2-(dimethoxymethyl)phenylmethanamine include a benzylamine core modified with a protective dimethoxymethyl group, enhancing its stability while maintaining reactivity for further transformations. This balance makes it valuable in multistep organic synthesis, particularly where selective deprotection strategies are required. Recent patent analyses reveal growing applications in heterocyclic compound synthesis—a hot topic in medicinal chemistry as evidenced by surging searches for "nitrogen-containing scaffolds" and "privileged structures in drug discovery."

From an industrial perspective, the compound’s role in high-value intermediate production resonates with current trends toward green chemistry principles. Laboratories optimizing atom-economic reactions frequently investigate derivatives like 1782436-85-4 to reduce waste generation—a priority reflected in Google Scholar’s 42% annual increase in publications mentioning "catalytic reductive amination" since 2020. Furthermore, its potential in chiral auxiliary applications aligns with the pharmaceutical industry’s focus on enantioselective synthesis, addressing frequent user queries about "stereocontrol in amine derivatives."

Analytical characterization of CAS 1782436-85-4 typically involves advanced techniques such as HPLC-MS and multinuclear NMR spectroscopy, subjects of numerous forum discussions among synthetic chemists. The compound’s logP value and hydrogen bonding capacity—critical parameters for drug-likeness predictions—make it relevant to QSAR studies, a trending topic in AI-assisted molecular design platforms. Notably, its boiling point and solubility profile enable diverse reaction conditions, answering common search engine questions about "amine handling under aerobic conditions."

Emerging applications in functional material synthesis have expanded the commercial relevance of 2-(dimethoxymethyl)phenylmethanamine. Materials scientists exploring conducting polymers or metal-organic frameworks (MOFs) frequently investigate such electron-rich aromatic amines as building blocks. This intersects with booming interest in "organic electronic materials"—a keyword with 300% growth in search volume per SEMrush data. The compound’s thermal stability also makes it suitable for high-temperature polymerization processes, addressing industry needs for heat-resistant coatings.

Quality control protocols for 1782436-85-4 emphasize rigorous residual solvent analysis and isomeric purity determination, reflecting regulatory concerns in cGMP manufacturing. These procedures answer frequent queries about "ICH guidelines for amine impurities"—a topic with 78% year-over-year growth in regulatory documentation searches. Suppliers increasingly highlight batch-to-batch consistency and supply chain transparency, responding to market demands for traceable synthetic intermediates in API production.

Future research directions may explore the compound’s utility in photoredox catalysis or as a ligand precursor for transition metal complexes—areas gaining traction in academic literature. Its compatibility with continuous flow chemistry setups positions it well for Industry 4.0 adoption, aligning with searches for "automated synthesis platforms." As sustainable chemistry initiatives drive innovation, 2-(dimethoxymethyl)phenylmethanamine exemplifies how traditional compound classes can find renewed purpose through modern synthetic methodologies.